Docosanoic Acid

Specification

• CAS No.: 112-85-6
• Molecular Formula: C22H44O2
• Molecular Weight: 340.6 g/mol
• IUPAC Name: docosanoic acid
• Standard InChI: InChI=1S/C22H44O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h2-21H2,1H3,(H,23,24)
• Standard InChI Key: UKMSUNONTOPOIO-UHFFFAOYSA-N
• Impurities: (C14-C20) fatty acids ca. 11 %; C24 fatty acid ca. 2 %
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)O
• Appearance: Unit:500 mgSolvent:nonePurity:99%Physical solid
• Boiling Point: 306 °C at 60 mm Hg
• Colorform: Waxy solid; Needles
• Melting Point: 79.95 °C; 81 °C

Introduction

Chemical Structure and Properties

Behenic acid, also known chemically as docosanoic acid, is a saturated fatty acid that belongs to the group of oleochemicals. Its chemical formula is C₂₂H₄₄O₂ with a molecular weight of 340.5836. The compound features a long hydrocarbon chain of 22 carbon atoms terminated by a carboxylic acid group, giving it its distinctive properties of exceptional stability and resistance to oxidation.

The chemical structure can be represented by the SMILES notation CCCCCCCCCCCCCCCCCCCCCC(O)=O, with the InChI identifier InChIKey=UKMSUNONTOPOIO-UHFFFAOYSA-N. This long chain structure contributes significantly to its physical characteristics and functional properties.

Physical and Chemical Characteristics

Behenic acid typically appears as white flakes at room temperature and is characterized by several distinct physical properties. The compound possesses a high melting point due to its long hydrocarbon chain, making it solid at room temperature.

Table 1: Physical and Chemical Properties of Behenic Acid

Property	Value
Molecular Formula	C₂₂H₄₄O₂
Molecular Weight	340.5836
CAS Registry Number	112-85-6
Physical Appearance	White Flakes
Neutralization Value	161-169
Saponification Value	162-170
Specific Gravity	0.82 at 100°C
Vapor Pressure	1mm Hg at 30°C
Solubility in Water	Insoluble

Commercial behenic acid products often contain a blend of fatty acids with carbon chain lengths ranging from C20 to C24, with behenic acid (C22) constituting at least 90% of the composition. This high purity is important for many of its industrial applications.

Production Methods

Behenic acid is primarily produced through a hydrogenation process, where unsaturated fatty acids such as oleic acid are converted into saturated fatty acids. This process ensures that behenic acid has the correct chemical composition and properties required for various industrial applications.

The raw materials for behenic acid production are typically extracted from natural sources including plant oils and animal fats. The extraction and purification processes influence the final form of the product, which can be either a white powder or a liquid depending on its purity level and intended use.

Industrial Applications

Due to its unique chemical properties, behenic acid finds extensive use across multiple industries. Its exceptional stability and resistance to oxidation make it particularly valuable in applications requiring durability and consistent performance.

Technical Applications

Beyond cosmetics, behenic acid serves important functions in several technical applications:

• As a lubricant in textile manufacturing processes

• In paper industry formulations

• As an additive in various industrial processes requiring stable fatty acids

The compound's resistance to oxidation makes it particularly valuable in applications where long-term stability is essential.

Biological and Medical Research

Recent research has uncovered promising biological activities of behenic acid, expanding its potential applications beyond traditional industrial uses.

Antimicrobial Properties

A significant 2024 study demonstrated behenic acid's potential as a multi-target inhibiting antibacterial phytochemical. The research revealed that behenic acid can effectively inhibit multiple bacterial targets simultaneously, including:

• Catalase Peroxidase (KatG)

• Adenylosuccinate Synthetase (ADSS)

• Pyridoxine 5'-Phosphate Synthase (PdxJ)

Table 2: Antimicrobial Properties of Behenic Acid

Parameter	Result
Zone of inhibition	20 ± 1mm
Minimal Inhibitory Concentration (MIC)	50 μg/ml
Effective against	Vibrio parahaemolyticus and Aeromonas hydrophila
In-vivo efficacy	Progressive dose-dependent recovery in zebrafish model
Optimal dosage	100 μg/day in zebrafish model

These findings suggest that behenic acid could potentially serve as a novel antibacterial agent, particularly against aquaculture bacterial pathogens like Vibrio parahaemolyticus and Aeromonas hydrophila.

Medical Significance

Research has also indicated potential medical applications for behenic acid beyond antimicrobial activity. Notably, elevated levels of behenic acid have been observed in patients with low-grade glial tumors. This elevation appears to be an important indicator of the persistence of tissue integrity and tissue resistance, suggesting that behenic acid levels could potentially serve as a prognostic factor in glial tumors.

Further medical research has explored behenic acid in the context of X-linked adrenoleukodystrophy treatment, examining plasma levels in patients receiving Lorenzo's oil. These investigations highlight the potential significance of behenic acid in understanding and potentially addressing certain neurological conditions.